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Get Quote

Propanediols, dihydroxy alcohols with a three-carbon backbone, are fundamental molecules in

both biology and industrial chemistry. They exist primarily as two isomers: propane-1,2-diol

(1,2-PDO) and propane-1,3-diol (1,3-PDO). While 1,3-PDO is an achiral molecule, 1,2-PDO

possesses a central chiral carbon, giving rise to two non-superimposable mirror images:

(R)-1,2-propanediol and (S)-1,2-propanediol. This seemingly subtle difference in spatial

arrangement is of profound importance. Biological systems, from enzymes to cellular receptors,

are inherently chiral and often interact selectively with only one enantiomer of a chiral

molecule.[1][2] This stereoselectivity is a cornerstone of modern drug design, where the

therapeutic effect of a drug can be associated with one enantiomer, while the other may be

inactive or even cause adverse effects.[1][3]

This guide provides a detailed exploration of the natural origins of these crucial compounds.

We will investigate the biosynthetic pathways orchestrated by microorganisms, their occurrence

in various natural ecosystems, and the enzymatic logic that dictates the stereochemical

outcome. For drug development professionals and researchers, understanding these natural

production routes offers a blueprint for sustainable, stereospecific synthesis of the valuable

chiral building blocks that are essential for creating next-generation therapeutics.
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Section 1: Microbial Biosynthesis and Natural
Occurrence of Chiral (R)- and (S)-1,2-Propanediol
The stereospecific production of 1,2-propanediol is a hallmark of microbial metabolism, where

enzymatic machinery precisely controls the formation of either the (R) or (S) enantiomer. These

pathways typically originate from central glycolysis, leveraging common metabolic

intermediates.

The Methylglyoxal Pathway: A Central Route to 1,2-PDO
The most well-characterized route for 1,2-PDO biosynthesis proceeds through the formation of

methylglyoxal from the glycolysis intermediate dihydroxyacetone phosphate (DHAP).[4] This

pathway involves a series of enzymatic conversions that provide a direct link from sugar

metabolism to the production of chiral diols.

DHAP to Methylglyoxal: Dihydroxyacetone phosphate, a product of fructose 1,6-

bisphosphate cleavage, is converted to methylglyoxal. This step is a key branching point

from central metabolism.

Reduction to Lactaldehyde: Methylglyoxal is then reduced to either (R)- or (S)-lactaldehyde.

The specific enzyme catalyzing this step, a methylglyoxal reductase, is critical in setting the

eventual stereochemistry of the final product.

Reduction to 1,2-Propanediol: In the final, stereochemistry-determining step, an alcohol

dehydrogenase or a specific 1,2-propanediol reductase reduces the lactaldehyde to the

corresponding (R)- or (S)-1,2-propanediol.

The overall pathway is a testament to the metabolic versatility of microorganisms, allowing

them to channel carbon from simple sugars into valuable chiral chemicals.
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Microbial biosynthesis of (R)- and (S)-1,2-Propanediol via the Methylglyoxal Pathway.

Natural Producers and Engineered Systems
A diverse range of microorganisms naturally produce 1,2-propanediol. Lactic acid bacteria such

as Lactobacillus buchneri and Lactobacillus parabuchneri are known producers, often as part

of their fermentation metabolism.[5] Some thermophilic bacteria, like Clostridium

thermosaccharolyticum, also synthesize 1,2-PDO.[5] The natural function of this production is

often linked to the regeneration of NAD+ under anaerobic conditions, serving as a redox sink.

The elucidation of these pathways has empowered metabolic engineers to develop highly

efficient microbial cell factories. By overexpressing the necessary genes (e.g., for methylglyoxal

synthase and specific reductases), organisms like Escherichia coli and Lactococcus lactis have

been engineered to produce high titers of enantiomerically pure (R)- or (S)-1,2-PDO from

simple sugars or lactic acid.[5] This biotechnological approach is a sustainable alternative to

traditional chemical synthesis and allows for the specific production of the desired enantiomer,

a feature highly valued in the pharmaceutical industry.[6]
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buchneri
Lactic Acid 1,2-Propanediol

Natural producer

during anaerobic

fermentation.

[5]
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Sugars 1,2-Propanediol
Thermophilic

natural producer.
[5]
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Natural synthesis
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Section 2: Biosynthesis and Natural Occurrence of
1,3-Propanediol
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While 1,3-propanediol is achiral, its biosynthesis from renewable feedstocks is a landmark

achievement in industrial biotechnology and provides important context. The primary natural

route for its production is the microbial fermentation of glycerol, a low-cost byproduct of

biodiesel production.[8][9]

The Glycerol Dehydratase Pathway
The microbial conversion of glycerol to 1,3-PDO is a two-step reductive process that is highly

efficient in a range of bacteria, particularly under anaerobic conditions.[10][11]

Glycerol to 3-HPA: The first and rate-limiting step is the dehydration of glycerol to 3-

hydroxypropionaldehyde (3-HPA). This reaction is catalyzed by a coenzyme B12-dependent

glycerol dehydratase (GDHt).[9][10]

3-HPA to 1,3-PDO: The intermediate 3-HPA is then reduced to 1,3-propanediol by a NADH-

dependent 1,3-propanediol oxidoreductase (PDOR). This step is crucial as it consumes the

reducing equivalents (NADH) generated from a parallel oxidative pathway (glycerol to

pyruvate), thus balancing the cell's overall redox state.[10][11]
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Microbial biosynthesis of 1,3-Propanediol from Glycerol.
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Natural producers of 1,3-PDO include species of Klebsiella, Clostridium, Citrobacter, and

Enterobacter.[9][12] The commercialization of this process, most notably using engineered E.

coli fed with glucose or glycerol, represents a major success for green chemistry, providing a

bio-based alternative to petroleum-derived 1,3-PDO for the production of polymers like

polytrimethylene terephthalate (PTT).[13][14] Beyond microbes, 1,3-propanediol has also been

identified as a metabolite in organisms like the yeast Saccharomyces cerevisiae and plants

such as Arabidopsis thaliana.[15]

Section 3: The Role of Chiral Propanediols in
Pharmaceutical Synthesis
The availability of enantiomerically pure (R)- and (S)-1,2-propanediol derivatives is of

paramount importance to the pharmaceutical industry.[16] These molecules serve as versatile

chiral building blocks—or "chirons"—for the asymmetric synthesis of complex active

pharmaceutical ingredients (APIs).

The causality behind this need lies in the stereospecificity of drug-target interactions.[1] An

enzyme's active site or a receptor's binding pocket is a defined three-dimensional space.

Consequently, only one enantiomer of a chiral drug may fit correctly to elicit the desired

therapeutic response, while the other may bind weakly, not at all, or even to a different,

unintended target, potentially causing side effects.[2] Regulatory bodies like the U.S. Food and

Drug Administration (FDA) have established guidelines that require developers to characterize

each enantiomer in a chiral drug separately.[2]

Therefore, starting a synthesis with a pre-existing, enantiomerically pure building block like

(S)-3-chloro-1,2-propanediol is far more efficient than producing a racemic mixture that must

later be separated—a costly and often difficult process.[17] The natural biosynthetic pathways

that deliver high-purity enantiomers provide an ideal model and, through biotechnology, a direct

source for these critical pharmaceutical intermediates.

Section 4: Experimental Methodologies
The identification and stereochemical characterization of propanediol derivatives from natural

sources require robust analytical workflows.
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Protocol 1: General Workflow for Identification from
Microbial Culture
This protocol outlines the general steps for extracting and identifying propanediols from a

bacterial fermentation broth.

1. Microbial Culture
(e.g., Lactobacillus sp.)

2. Centrifugation
(Separate cells from supernatant)

3. Supernatant Collection

4. Solvent Extraction
(e.g., with ethyl acetate)

5. Solvent Evaporation

6. Analytical Detection
(GC-MS or HPLC)
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Workflow for isolation and analysis of propanediols from a microbial culture.

Methodology:
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Culturing & Harvesting: Cultivate the microorganism in a suitable medium containing a

carbon source (e.g., glucose) for a defined period (e.g., 72 hours).

Cell Separation: Harvest the culture and centrifuge at high speed (e.g., 10,000 x g for 15

minutes) to pellet the cells.

Supernatant Collection: Carefully collect the supernatant, which contains the secreted

metabolites, including propanediols.

Extraction: Perform a liquid-liquid extraction of the supernatant using an appropriate organic

solvent like ethyl acetate to transfer the propanediols from the aqueous phase to the organic

phase.

Concentration: Evaporate the organic solvent under reduced pressure to concentrate the

extracted metabolites.

Analysis: Re-dissolve the residue in a suitable solvent and analyze using Gas

Chromatography-Mass Spectrometry (GC-MS) for identification based on mass spectra or

High-Performance Liquid Chromatography (HPLC) for quantification.

Protocol 2: Stereochemical Analysis of 1,2-Propanediol
by Chiral HPLC
To determine the enantiomeric composition (i.e., the ratio of R to S enantiomers) of a 1,2-

propanediol sample, a specialized chiral chromatography method is required.

Objective: To separate and quantify (R)- and (S)-1,2-propanediol.

Instrumentation & Reagents:

High-Performance Liquid Chromatography (HPLC) system with a Refractive Index (RI)

detector.[5]

Chiral Column: A polysaccharide-based chiral stationary phase, such as CHIRAL ART

Cellulose-C or a similar column, is effective.[5]
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Mobile Phase: A non-polar mobile phase, typically a mixture of hexane and isopropanol (e.g.,

99:1 v/v).[5]

Standards: High-purity (R)-1,2-propanediol and (S)-1,2-propanediol.

Step-by-Step Procedure:

System Preparation: Equilibrate the HPLC system and the chiral column with the mobile

phase at a constant flow rate (e.g., 0.5 mL/min) and temperature (e.g., 25°C) until a stable

baseline is achieved on the RI detector.[5]

Standard Injection: Inject known concentrations of the (R)- and (S)-1,2-PDO standards

individually to determine their respective retention times. Then, inject a mixture of the two to

confirm baseline separation.

Sample Preparation: Prepare the extracted sample from Protocol 1 by dissolving it in the

mobile phase. Filter the sample through a 0.22 µm syringe filter to remove any particulate

matter.

Sample Injection: Inject a defined volume (e.g., 10 µL) of the prepared sample onto the

column.

Data Acquisition: Record the chromatogram for a sufficient duration to allow for the elution of

both enantiomers.

Analysis: Identify the peaks in the sample chromatogram by comparing their retention times

to those of the standards. Integrate the area under each peak to determine the relative

amounts of the (R) and (S) enantiomers. Calculate the enantiomeric excess (% ee) to

quantify the purity of the chiral product.

Conclusion
Chiral propanediol derivatives, particularly the enantiomers of 1,2-propanediol, are not mere

chemical curiosities but are products of elegant and specific biosynthetic pathways perfected in

nature. Microbial systems, through routes like the methylglyoxal pathway, offer a direct,

stereocontrolled synthesis from renewable feedstocks. This natural occurrence, from the soil

microbiome to the human gut, underscores their fundamental role in metabolism. For scientists
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and researchers in drug development, these natural processes provide both inspiration and

practical tools. By harnessing the power of biotechnology to mimic or directly use these

pathways, the pharmaceutical industry can access the enantiomerically pure building blocks

essential for creating safer, more effective medicines in a sustainable and scientifically rigorous

manner.

References
Wikipedia. (n.d.). Propylene glycol. Retrieved from [Link]

Niu, W., et al. (2020). Production of R- and S-1,2-propanediol in engineered Lactococcus

lactis. PMC. Retrieved from [Link]

Google Patents. (1982). Synthesis of S-3-chloro-1,2-propanediol. US4313008A.

Pharmaceutical Technology. (2015). Advancing Chiral Chemistry in Pharmaceutical

Synthesis. Retrieved from [Link]

Forschungszentrum Jülich. (n.d.). Enzymatic Asymmetric Synthesis of All Stereoisomers of

Aliphatic, Vicinal Diols in Conventional and Non-Conventional Media. Retrieved from [Link]

ResearchGate. (n.d.). Synthesis and resolution of 2,2-dimethyl-1,3-diphenyl-1,3-propanediol,

a new C2-symmetric and conformationally rigid diol. Retrieved from [Link]

PubChem - NIH. (n.d.). 1,3-Propanediol. CID 10442. Retrieved from [Link]

Zhang, Y., et al. (2024). Progress in 1,3-propanediol biosynthesis. PMC. Retrieved from

[Link]

Zhang, Y., et al. (2024). Progress in 1,3-propanediol biosynthesis. Frontiers in

Bioengineering and Biotechnology. Retrieved from [Link]

ACS Synthetic Biology. (2023). Biosynthesis of 1,3-Propanediol via a New Pathway from

Glucose in Escherichia coli. Retrieved from [Link]

Patel, R. N. (n.d.). Biocatalytic Synthesis of Chiral Pharmaceutical Intermediates. Humana

Press. Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 14 Tech Support

https://en.wikipedia.org/wiki/Propylene_glycol
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7485303/
https://www.pharmtech.com/view/advancing-chiral-chemistry-pharmaceutical-synthesis
https://juser.fz-juelich.de/record/1498188/files/EU-PAT_ID_652757_1_Enzymatic_Asymmetric_Synthesis_of_All_Stereoisomers_of_Aliphatic_Vicinal_Diols_in_Conventional_and_Non_Conventional.pdf
https://www.researchgate.net/publication/244670081_Synthesis_and_resolution_of_22-dimethyl-13-diphenyl-13-propanediol_a_new_C2-symmetric_and_conformationally_rigid_diol
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Propanediol
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11613945/
https://www.frontiersin.org/journals/bioengineering-and-biotechnology/articles/10.3389/fbioe.2024.1501710/full
https://pubs.acs.org/doi/10.1021/acssynbio.3c00122
https://link.springer.com/chapter/10.1007/978-1-59259-990-7_1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2376248?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aher, A. A., et al. (2024). The Role of Chirality in Drug Design and Delivery: A

Comprehensive Review. Asian Pharma Press. Retrieved from [Link]

New Directions Aromatics. (n.d.). Propanediol | Humectant, Emollient & Carrier. Retrieved

from [Link]

PROPANEDIOL (PROPANDİOL). (n.d.). Retrieved from [Link]

Koh, Y.M., et al. (2024). Recent Development in Biological Production of 1, 3-Propanediol.

Chemical Methodologies. Retrieved from [Link]

Laboratory Manager. (2025). New class of chiral molecules offers strong stability for drug

development. Retrieved from [Link]

ResearchGate. (n.d.). Synthesis, characterization and biodegradable studies of 1,3-

propanediol based polyesters. Retrieved from [Link]

Wikipedia. (n.d.). 1,3-Propanediol. Retrieved from [Link]

FooDB. (2015). Showing Compound (S)-propane-1,2-diol (FDB030175). Retrieved from

[Link]

RWTH Publications. (2022). Synthesis of chiral diols relevant for biofuel and fine chemical

production using synthetic enzyme cascades in diverse reaction conditions. Retrieved from

[Link]

ACS Publications. (n.d.). New Trends and Perspectives in Production of 1,2-Propanediol.

Retrieved from [Link]

MDPI. (2021). Progress on the Stereoselective Synthesis of Chiral Molecules Based on

Metal-Catalyzed Dynamic Kinetic Resolution of Alcohols with Lipases. Retrieved from [Link]

Brooks, W. H., et al. (2014). The Significance of Chirality in Drug Design and Development.

PMC. Retrieved from [Link]

ResearchGate. (2015). Synthesis of 1, 3- Propanediol from Sorghum. Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 14 Tech Support

https://asianpharmaonline.org/AJPR/article/view/1004
https://www.newdirectionsaromatics.com/products/raw-materials/functional/propanediol.html
https://www.atamankimya.com/propanediol-propandiol
https://www.chemmethod.com/article_190003.html
https://www.laboratorymanager.com/new-class-of-chiral-molecules-offers-strong-stability-for-drug-development-32403
https://www.researchgate.net/publication/262590240_Synthesis_characterization_and_biodegradable_studies_of_13-propanediol_based_polyesters
https://en.wikipedia.org/wiki/1,3-Propanediol
https://foodb.ca/compounds/FDB030175
https://publications.rwth-aachen.de/record/855737
https://pubs.acs.org/doi/10.1021/acs.iecr.3c03831
https://www.mdpi.com/2073-4344/11/9/1118
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4245362/
https://www.researchgate.net/publication/287201977_Synthesis_of_1_3-_Propanediol_from_Sorghum
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2376248?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


MDPI. (2022). Production of Propanediols through In Situ Glycerol Hydrogenolysis via

Aqueous Phase Reforming: A Review. Retrieved from [Link]

Drożdżyńska, A., et al. (n.d.). Biotechnological Production of 1,3-Propanediol from Crude

Glycerol. BioTechnologia. Retrieved from [Link]

Wang, Y., et al. (2023). Enhanced 1,3-propanediol production with high yield from glycerol

through a novel Klebsiella–Shewanella co-culture. PMC. Retrieved from [Link]

Chiralpedia. (2025). Part 8: Stereochemistry in Biologics and Natural Products. Retrieved

from [Link]

Acta fytotechnica et zootechnica. (2023). 1,2-PROPANEDIOL IN MAIZE SILAGES WITH

NUTRIENTS MEASUREMENT USING NIRS TECHNOLOGY. Retrieved from [Link]

Tom's of Maine. (n.d.). Propanediol (Vegatable derived). Retrieved from [Link]

Puracy. (2020). Propanediol - What It Is and How It's Made. Retrieved from [Link]

ResearchGate. (2025). Exploring the Chemistry and Sources of Microbial 1,2‐Propanediol

[Propylene glycol] with a Focus on Biosynthesis, Extraction, and Identification for

Nutraceutical Significance and Human Health. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pharma.researchfloor.org [pharma.researchfloor.org]

2. The Significance of Chirality in Drug Design and Development - PMC
[pmc.ncbi.nlm.nih.gov]

3. drugtargetreview.com [drugtargetreview.com]

4. Propylene glycol - Wikipedia [en.wikipedia.org]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 14 Tech Support

https://www.mdpi.com/2227-9717/10/9/1691
https://pressto.amu.edu.pl/index.php/biotechnologia/article/view/3196
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10038890/
https://chiralpedia.com/part-8-stereochemistry-in-biologics-and-natural-products/
https://content.sciendo.com/view/journals/afz/26/2/article-p109.xml
https://www.tomsofmaine.com/ingredients/propanediol
https://puracy.com/blogs/ingredients/propanediol
https://www.researchgate.net/publication/383155728_Exploring_the_Chemistry_and_Sources_of_Microbial_12-Propanediol_Propylene_glycol_with_a_Focus_on_Biosynthesis_Extraction_and_Identification_for_Nutraceutical_Significance_and_Human_Health
https://www.benchchem.com/product/b2376248?utm_src=pdf-custom-synthesis#bc-rfq
https://pharma.researchfloor.org/the-role-of-chirality-in-drug-design-and-delivery-a-comprehensive-review/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5765859/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5765859/
https://www.drugtargetreview.com/news/178148/new-class-of-chiral-molecules-offers-strong-stability-for-drug-development/
https://en.wikipedia.org/wiki/Propylene_glycol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2376248?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Production of R- and S-1,2-propanediol in engineered Lactococcus lactis - PMC
[pmc.ncbi.nlm.nih.gov]

6. pubs.acs.org [pubs.acs.org]

7. 1,2-PROPANEDIOL IN MAIZE SILAGES WITH NUTRIENTS MEASUREMENT USING
NIRS TECHNOLOGY | Acta fytotechnica et zootechnica :: ISSN 1336-9245
[acta.fapz.uniag.sk]

8. chemmethod.com [chemmethod.com]

9. biotechnologia-journal.org [biotechnologia-journal.org]

10. Progress in 1,3-propanediol biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]

11. Frontiers | Progress in 1,3-propanediol biosynthesis [frontiersin.org]

12. Enhanced 1,3-propanediol production with high yield from glycerol through a novel
Klebsiella–Shewanella co-culture - PMC [pmc.ncbi.nlm.nih.gov]

13. biosyn.alfa-chemistry.com [biosyn.alfa-chemistry.com]

14. 1,3-Propanediol - Wikipedia [en.wikipedia.org]

15. 1,3-Propanediol | C3H8O2 | CID 10442 - PubChem [pubchem.ncbi.nlm.nih.gov]

16. pharmtech.com [pharmtech.com]

17. US4313008A - Synthesis of S-3-chloro-1,2-propanediol - Google Patents
[patents.google.com]

To cite this document: BenchChem. [Introduction: The Significance of Three Carbons and a
Stereocenter]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2376248/docs#introduction-the-significance-of-three-
carbons-and-a-stereocenter]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 14 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8368392/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8368392/
https://pubs.acs.org/doi/10.1021/acssuschemeng.3c01018
https://www.acta.fapz.uniag.sk/journal/article/view/288
https://www.acta.fapz.uniag.sk/journal/article/view/288
https://www.acta.fapz.uniag.sk/journal/article/view/288
https://www.chemmethod.com/article_198965_015933fbb6765d35fe2fc7bde888011e.pdf
https://www.biotechnologia-journal.org/pdf-201128-121604?filename=121604.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11637877/
https://www.frontiersin.org/journals/bioengineering-and-biotechnology/articles/10.3389/fbioe.2024.1507680/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC10039557/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10039557/
https://biosyn.alfa-chemistry.com/1-3-propanediol.html
https://en.wikipedia.org/wiki/1,3-Propanediol
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Propanediol
https://www.pharmtech.com/view/advancing-chiral-chemistry-pharmaceutical-synthesis
https://patents.google.com/patent/US4313008A/en
https://patents.google.com/patent/US4313008A/en
https://www.benchchem.com/product/b2376248/docs#introduction-the-significance-of-three-carbons-and-a-stereocenter
https://www.benchchem.com/product/b2376248/docs#introduction-the-significance-of-three-carbons-and-a-stereocenter
https://www.benchchem.com/product/b2376248/docs#introduction-the-significance-of-three-carbons-and-a-stereocenter
https://www.benchchem.com/product/b2376248/docs#introduction-the-significance-of-three-carbons-and-a-stereocenter
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2376248?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 14 Tech Support

https://www.benchchem.com/product/b2376248?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2376248?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

